Triammonium nitridotrisulfate

• Molecular Formula: H12N4O9S3
• Molecular Weight: 308.3 g/mol
• IUPAC Name: triazanium;N,N-disulfonatosulfamate
• InChI: InChI=1S/H3NO9S3.3H3N/c2-11(3,4)1(12(5,6)7)13(8,9)10;;;/h(H,2,3,4)(H,5,6,7)(H,8,9,10);3*1H3
• InChI Key: YLXZMMAZYLTFMD-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[NH4+].[NH4+].N(S(=O)(=O)[O-])(S(=O)(=O)[O-])S(=O)(=O)[O-]

Description

Triammonium nitridotrisulfate is a nitrogen- and sulfur-containing ammonium salt with the chemical formula inferred as $(\text{NH}4)3\text{N(SO}3)3$. Its CAS registry number is 253-130-7 . This configuration may impart unique redox or catalytic properties, though detailed studies are absent in the provided evidence.

Comparison with Similar Compounds

Triammonium Citrate

Chemical Formula : $\text{C}6\text{H}{17}\text{N}3\text{O}7$ (CAS 3458-72-8) .
Structure : Comprises a citrate anion (derived from citric acid) neutralized by three ammonium ions.
Applications :

• Widely used as a food additive (INS 380) for pH regulation and stabilization .
• Recognized as safe by JECFA, with an "unlimited" acceptable daily intake (ADI) . Synthesis: Typically produced via neutralization of citric acid with ammonia .

Property	Triammonium Citrate	Triammonium Nitridotrisulfate
CAS No.	3458-72-8	253-130-7
Molecular Weight	243.22 g/mol	Not documented
Primary Applications	Food industry, stabilizer	Unknown (potentially industrial)
Safety Profile	Non-toxic, GRAS status	Not studied

Tris-(-oxyethyl) Methyl-Ammonium-Methyl Sulfate (TOMAM)

Chemical Formula : $[(\text{HOC}2\text{H}4)3\text{N}^+\text{CH}3][\text{CH}3\text{SO}3^-]$ (referred to as "triammonium" in –3) .
Structure : Features a quaternary ammonium center with hydroxyethyl groups and a methyl sulfate counterion.
Applications :

• Surface modification agent for metals (e.g., copper) to enhance hydrophobicity and antifriction properties .
• Synergistic effects observed when combined with silicon-organic liquids for water-repellent coatings .
  Key Findings :
• Small organic radicals (C1–C2) at nitrogen improve steric accessibility, enabling effective filling of surface gaps in metal coatings .
• Demonstrated superior antifriction performance compared to other hydrophobic agents .

Property	TOMAM	This compound
Functionality	Hydrophobic surface modifier	Not documented
Industrial Use	Metal coatings, tribosystems	Potential catalytic/redox roles
Molecular Design	Quaternary ammonium with flexible chains	Rigid nitrido-sulfate core

Market and Regulatory Landscape

• Triammonium Citrate: Globally traded, with major suppliers in Europe, Asia, and North America. Market trends reflect steady demand in food and pharmaceuticals .
• This compound: No market data available; likely restricted to research or highly specialized industrial uses .